Methyl (3S,3aR,5S,6aS,7S)-2-oxooctahydro-3,5-methanocyclopenta[b]pyrrole-7-carboxylate

• IUPAC Name: methyl (1S,3S,6S,7R,9S)-5-oxo-4-azatricyclo[4.2.1.03,7]nonane-9-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-14-10(13)7-4-2-5-6(3-4)11-9(12)8(5)7/h4-8H,2-3H2,1H3,(H,11,12)/t4-,5-,6-,7-,8-/m0/s1
• InChI Key: HKZRIKRXCFKBDF-WXUMCUSRSA-N
• Canonical SMILES: COC(=O)C1C2CC3C1C(=O)NC3C2
• Isomeric SMILES: COC(=O)[C@H]1[C@H]2C[C@@H]3[C@@H]1C(=O)N[C@H]3C2
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol

Description

Methyl (3S,3aR,5S,6aS,7S)-2-oxooctahydro-3,5-methanocyclopenta[b]pyrrole-7-carboxylate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

Novel Synthesis and Properties : The compound's aromatic nature and oxidation functions were explored through synthesis and electrochemical studies. Specifically, novel 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives were synthesized, exhibiting aromatic properties with a diatropic pi-system. These compounds were also capable of oxidizing benzylamines, cyclohexylamine, and benzyl alcohol under certain conditions, demonstrating an autorecycling oxidation process that is more efficient under photoirradiation compared to thermal processes (Mitsumoto & Nitta, 2004).

Structural Analysis

Chiral Tricyclic Proline Analogue Synthesis : A chiral constrained proline analogue was synthesized from 8-bromocamphor, demonstrating the compound's potential for structural manipulation and its role in synthesizing proline analogues (Gorichko, Grygorenko, & Komarov, 2002).

Molecular Structure Studies : Different methyl 3-(1H-pyrazol-4-yl)octahydropyrrolo[3,4-c]pyrrole-1-carboxylates were analyzed for their molecular structure, revealing distinct hydrogen-bonded sheet formations in the molecules. This study contributes to the understanding of the structural diversity and bonding characteristics of compounds in this class (Quiroga, Gálvez, Cobo, & Glidewell, 2013).

Chemical Synthesis and Applications

Porphyrin Syntheses : The compound's derivatives were used in the synthesis of type-I porphyrins, highlighting its utility in synthesizing complex organic structures (Nguyen & Smith, 1996).

Antimicrobial Activity : Novel derivatives of the compound were synthesized and evaluated for their in vitro antimicrobial activities, showcasing the potential of these derivatives in medical applications (Hublikar et al., 2019).

Synthesis of Octahydro-2,3-dioxo-cyclopenta[b]pyrrole-3a-carboxylates : This research presents a method for synthesizing octahydro-2,3-dioxo-cyclopenta[b]pyrrole-3a-carboxylates, expanding the chemical repertoire of pyrrole derivatives (Won-Jun et al., 1994).